N,N-dimethyl-2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)acetamide

• IUPAC Name: 2-[[5-(benzenesulfonyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N,N-dimethylacetamide
• InChI: InChI=1S/C19H19N3O3S2/c1-22(2)16(23)13-26-18-19(27(24,25)15-11-7-4-8-12-15)21-17(20-18)14-9-5-3-6-10-14/h3-12H,13H2,1-2H3,(H,20,21)
• InChI Key: NSSKTCNULHDOEN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CSC1=C(NC(=N1)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol

Description

N,N-dimethyl-2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)acetamide, also known as DMTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMTA is a thioamide derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

Anticancer Potential

N,N-dimethyl-2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)acetamide derivatives have shown promising anticancer activities. Research indicates that certain derivatives exhibit reasonable anticancer activity against various cancer types, particularly melanoma cell lines. The compounds' structures were confirmed using IR, 1H NMR, and mass spectra, and their anticancer activities were tested against a panel of 60 human tumor cell lines derived from nine neoplastic diseases. Compounds displayed high activity, highlighting their potential as therapeutic agents against cancer (Duran & Demirayak, 2012).

Antimicrobial and Antifungal Properties

The synthesis and evaluation of novel sulfonamide derivatives, including the N,N-dimethyl-2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)acetamide, have demonstrated significant antimicrobial and antifungal activities. These derivatives offer a new approach to combat various microbial and fungal strains, contributing to the development of new antimicrobial agents (Darwish et al., 2014).

Antimalarial and COVID-19 Potential

Recent studies have explored the antimalarial properties of sulfonamide derivatives, revealing their in vitro antimalarial activity. These findings suggest potential applications in treating malaria. Furthermore, theoretical investigations and molecular docking studies have proposed these compounds as potential treatments for COVID-19, highlighting their versatility and importance in addressing global health challenges (Fahim & Ismael, 2021).

Antioxidant Activity

Synthesis and evaluation of amidomethane sulfonyl-linked bis heterocycles have shown exceptional antioxidant activity, surpassing even standard antioxidants like Ascorbic acid. This indicates a potential role in oxidative stress-related conditions, contributing to the development of novel antioxidants (Talapuru et al., 2014).